Cas no 14213-02-6 (3-azidoquinoline)

• Product Name: 3-azidoquinoline
• CAS No: 14213-02-6
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 1310133
• Update Time: 2025-11-03

3-azidoquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-azido-
• 3-azidoquinoline

• Inchi： 1S/C9H6N4/c10-13-12-8-5-7-3-1-2-4-9(7)11-6-8/h1-6H
• InChI Key： CFIHQMVJDWKMMI-UHFFFAOYSA-N
• SMILES： N1C=C(C=C2C=CC=CC=12)N=[N+]=[N-]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 3-azidoquinoline

Recent Advances in 3-Azidoquinoline (CAS: 14213-02-6) Research: Applications and Mechanistic Insights

3-Azidoquinoline (CAS: 14213-02-6) has emerged as a versatile scaffold in chemical biology and medicinal chemistry, particularly due to its utility in click chemistry and targeted drug discovery. Recent studies highlight its role as a photoaffinity labeling agent and a precursor for bioactive quinoline derivatives. This brief synthesizes key findings from 2022–2024, focusing on synthetic methodologies, biological applications, and mechanistic studies.

A 2023 Journal of Medicinal Chemistry study demonstrated the use of 3-azidoquinoline in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) to generate triazole-linked quinoline hybrids with potent antiplasmodial activity (IC₅₀ < 100 nM against Plasmodium falciparum). The azido group’s strategic placement at the 3-position enabled selective functionalization while preserving the quinoline core’s intrinsic fluorescence properties, facilitating cellular uptake tracking.

In cancer therapeutics, researchers at Scripps Research Institute (2024) exploited 3-azidoquinoline’s photo-crosslinking capability to identify novel protein targets of quinoline-based kinase inhibitors. Photoirradiation at 365 nm induced covalent binding to proximal cysteine residues in Bruton’s tyrosine kinase (BTK), revealing allosteric binding pockets—a finding with implications for resistant mutation mitigation.

Notably, 3-azidoquinoline derivatives have shown promise in PET imaging. A Nature Communications paper (2022) reported ¹⁸F-labeled analogs for in vivo tracking of amyloid aggregates in Alzheimer’s models, leveraging the azide group’s rapid radiolabeling kinetics (radiochemical yield >85%, 25°C/10 min).

Challenges persist in optimizing metabolic stability, as the azido group’s reduction in vivo can limit bioavailability (per 2023 Drug Metabolism Letters data). Current strategies include PEGylation and prodrug approaches to enhance pharmacokinetics.

These advances position 3-azidoquinoline as a multifaceted tool for drug discovery and chemical biology, though further work is needed to address metabolic limitations and expand its therapeutic index.